Cas no 903892-99-9 (Lachnone A)
Lachnone A Chemical and Physical Properties
Names and Identifiers
-
- LACHNONE A
- LachnoneA
- 3,5-dihydroxy-2,7-dimethylbenzopyran-4-one
- CS-0092592
- HY-126202
- 903892-99-9
- CHEMBL451167
- CHEBI:206214
- 3,5-dihydroxy-2,7-dimethylchromen-4-one
- 3,5-dihydroxy-2,7-dimethyl-4H-chromen-4-one
- 3,5-Dihydroxy-2,7-dimethyl-4H-1-benzopyran-4-one (ACI); 3,5-Dihydroxy-2,7-dimethyl-4H-chromen-4-one; 3,5-Dihydroxy-2,7-dimethylbenzopyran-4-one; Lachnone A
- DA-54760
- Lachnone A
-
- Inchi: 1S/C11H10O4/c1-5-3-7(12)9-8(4-5)15-6(2)10(13)11(9)14/h3-4,12-13H,1-2H3
- InChI Key: BUDFSMORTDVVOU-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(C2C(=CC(C)=CC1=2)O)=O)O
Computed Properties
- Exact Mass: 206.05790880g/mol
- Monoisotopic Mass: 206.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 66.8
Lachnone A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L913020-500μg |
Lachnone A |
903892-99-9 | 98% | 500μg |
¥3,798.90 | 2022-01-13 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67282-2.5mg |
Lachnone A |
903892-99-9 | 98% | 2.5mg |
¥8216.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67282-500ug |
Lachnone A |
903892-99-9 | 98% | 500ug |
¥2435.00 | 2022-04-26 | |
| TRC | L166503-0.5mg |
Lachnone A |
903892-99-9 | 0.5mg |
$ 220.00 | 2022-06-04 | ||
| TRC | L166503-1mg |
Lachnone A |
903892-99-9 | 1mg |
$425.00 | 2023-05-18 | ||
| TRC | L166503-.5mg |
Lachnone A |
903892-99-9 | 5mg |
$270.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-391616-0.5mg |
Lachnone A, |
903892-99-9 | 0.5mg |
¥1880.00 | 2023-09-05 | ||
| TRC | L166503-5mg |
Lachnone A |
903892-99-9 | 5mg |
$ 1800.00 | 2023-09-07 | ||
| BioAustralis | BIA-L1401-0.50mg |
Lachnone A |
903892-99-9 | >95% by HPLC | 0.50mg |
$280.00 | 2025-08-06 | |
| BioAustralis | BIA-L1401-2.50mg |
Lachnone A |
903892-99-9 | >95% by HPLC | 2.50mg |
$980.00 | 2025-08-06 |
Lachnone A Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on Lachnone A
Lachnone A (CAS No. 903892-99-9): A Comprehensive Overview of Its Chemical Profile and Emerging Biological Applications
Lachnone A, identified by its unique Chemical Abstracts Service (CAS) number 903892-99-9, is a naturally occurring sesquiterpene lactone belonging to the family of chromenes. This compound has garnered significant attention in the field of pharmaceutical research due to its distinct chemical structure and promising biological activities. The molecular framework of Lachnone A features a chromene core substituted with an enone group, which contributes to its remarkable reactivity and potential therapeutic applications. Over the past decade, advancements in chemical synthesis and analytical techniques have enabled a deeper exploration of this compound’s properties, leading to a growing body of literature on its pharmacological effects.
The structural elucidation of Lachnone A has been a focal point for chemists specializing in natural product chemistry. Its molecular formula, C₁₅H₁₀O₃, reflects a relatively low molecular weight but high functional density, which is typical for sesquiterpene lactones. The presence of a lactone ring and an α,β-unsaturated ketone moiety makes Lachnone A a versatile scaffold for further chemical modifications. These structural features not only influence its solubility and stability but also play a crucial role in its interactions with biological targets. Recent studies have highlighted the importance of these structural elements in modulating the compound’s bioactivity, particularly in the context of anti-inflammatory and antioxidant mechanisms.
One of the most compelling aspects of Lachnone A is its demonstrated biological efficacy across multiple disease models. Preclinical studies have revealed that this compound exhibits potent anti-inflammatory properties by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism by which Lachnone A exerts these effects appears to involve modulation of nuclear factor kappa B (NF-κB) signaling pathways, which are central to inflammatory responses. Furthermore, its antioxidant activity has been attributed to its ability to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. These findings have positioned Lachnone A as a promising candidate for further development into therapeutic agents for chronic inflammatory diseases and neurodegenerative disorders.
In addition to its anti-inflammatory and antioxidant properties, Lachnone A has shown intriguing potential in cancer research. Preliminary studies indicate that this compound can induce apoptosis in various cancer cell lines by activating caspase-dependent pathways. The chromene core of Lachnone A appears to interact with mitochondrial components, disrupting energy metabolism and leading to cell death. Moreover, its ability to inhibit tyrosine kinases has raised interest in its potential as an anti-cancer agent that could target aberrant signaling pathways in tumor cells. While much of this research is still in the preclinical stage, the accumulating evidence suggests that Lachnone A warrants further investigation as a multitargeted therapeutic molecule.
The synthesis and isolation of Lachnone A remain challenging due to its complex structure and limited natural abundance. However, recent advancements in biotechnological approaches have provided new avenues for obtaining this compound on a larger scale. Fermentation-based production using engineered microorganisms has shown promise in generating high yields of Lachnone A, reducing reliance on traditional extraction methods from natural sources. Additionally, synthetic chemists have developed novel methodologies for constructing the chromene scaffold with high precision, enabling the production of analogs with tailored biological activities. These innovations are critical for advancing both basic research and drug development efforts involving Lachnone A.
From a regulatory perspective, the handling and commercialization of Lachnone A must adhere to stringent safety guidelines established by global health authorities. While it is not classified as a hazardous or controlled substance under current regulations, proper protocols for storage, handling, and disposal are essential to ensure workplace safety and environmental protection. Manufacturers and researchers working with this compound must comply with Good Manufacturing Practices (GMP) and other relevant standards to maintain consistency and quality control throughout the supply chain.
The future prospects for Lachnone A are bright, with ongoing research exploring its potential applications in personalized medicine and combination therapies. By integrating insights from computational chemistry and high-throughput screening, scientists aim to optimize the pharmacokinetic properties of this compound while enhancing its therapeutic index. Collaborative efforts between academia and industry are essential for translating laboratory discoveries into clinical reality, ensuring that patients can benefit from the innovative potential of Lachnone A in addressing complex diseases.
903892-99-9 (Lachnone A) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)